Cas no 1806556-70-6 (Methyl 2-amino-6-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 2-amino-6-(2-chloropropanoyl)benzoate
• CAS No: 1806556-70-6
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4950959
• Update Time: 2025-08-04

Methyl 2-amino-6-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(2-chloropropanoyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-6(12)10(14)7-4-3-5-8(13)9(7)11(15)16-2/h3-6H,13H2,1-2H3
• InChI Key： MQMHSJBFZPWHKO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-6-(2-chloropropanoyl)benzoate

Methyl 2-amino-6-(2-chloropropanoyl)benzoate (CAS No. 1806556-70-6): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-amino-6-(2-chloropropanoyl)benzoate (CAS No. 1806556-70-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its complex molecular framework, which includes an amino group, a chlorinated ketone moiety, and an ester functionality. These structural features contribute to its diverse reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 2-amino-6-(2-chloropropanoyl)benzoate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or its derivatives. One common approach is to start with 2-amino-6-methyl benzoic acid, which can be synthesized through various methods, such as the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization. The resulting carboxylic acid is then converted into the corresponding acid chloride using thionyl chloride or another suitable reagent. The acid chloride is subsequently reacted with methyl alcohol in the presence of a base to form the ester. Finally, the chlorination of the propanoyl group can be achieved using reagents like N-chlorosuccinimide (NCS) or chlorine gas under controlled conditions.

Recent studies have highlighted the importance of methyl 2-amino-6-(2-chloropropanoyl)benzoate in the development of novel pharmaceutical agents. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits promising antitumor activity against various cancer cell lines. The chlorinated ketone moiety is believed to play a crucial role in this activity by interacting with specific cellular targets and disrupting key signaling pathways involved in tumor growth and metastasis. Additionally, the amino group provides opportunities for further functionalization and optimization of the molecule's pharmacological properties.

In addition to its potential as a drug candidate, methyl 2-amino-6-(2-chloropropanoyl)benzoate has also found applications in materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced polymers and coatings. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the preparation of polymeric materials with enhanced mechanical strength and thermal stability. These materials have shown promise in applications ranging from aerospace engineering to biomedical devices.

The physical and chemical properties of methyl 2-amino-6-(2-chloropropanoyl)benzoate are also noteworthy. It is a white crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its solubility profile makes it easy to handle and process in laboratory settings. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

Safety considerations are an important aspect when working with any chemical compound. While methyl 2-amino-6-(2-chloropropanoyl)benzoate is not classified as a hazardous material, it is advisable to handle it with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area or fume hood to minimize exposure to vapors or dust.

In conclusion, methyl 2-amino-6-(2-chloropropanoyl)benzoate (CAS No. 1806556-70-6) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure provides a foundation for further exploration in areas such as drug discovery, materials science, and organic synthesis. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.